7-(4-benzylpiperazin-1-yl)-3-[(3,5-dimethylphenyl)sulfonyl]-6-fluoro-1-methylquinolin-4(1H)-one

• IUPAC Name: 7-(4-benzylpiperazin-1-yl)-3-(3,5-dimethylphenyl)sulfonyl-6-fluoro-1-methylquinolin-4-one
• InChI: InChI=1S/C29H30FN3O3S/c1-20-13-21(2)15-23(14-20)37(35,36)28-19-31(3)26-17-27(25(30)16-24(26)29(28)34)33-11-9-32(10-12-33)18-22-7-5-4-6-8-22/h4-8,13-17,19H,9-12,18H2,1-3H3
• InChI Key: HSROZIUWSIPLGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)S(=O)(=O)C2=CN(C3=CC(=C(C=C3C2=O)F)N4CCN(CC4)CC5=CC=CC=C5)C)C
• Molecular Formula: C29H30FN3O3S
• Molecular Weight: 519.6 g/mol
• CAS No.: 893790-66-4

Description

7-(4-benzylpiperazin-1-yl)-3-[(3,5-dimethylphenyl)sulfonyl]-6-fluoro-1-methylquinolin-4(1H)-one is a useful research compound. Its molecular formula is C29H30FN3O3S and its molecular weight is 519.64. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Research has delved into the synthesis and antibacterial activities of compounds within the quinoline and quinazoline classes, which share structural similarities with the specified compound. These studies often aim at developing potent antibacterial agents by exploring different substituents and chemical modifications to enhance activity and selectivity (D. Chu et al., 1991; P. Acharyulu et al., 2010).
• The design and synthesis of fluorescent probes based on quinoline derivatives have also been reported, highlighting their application in biological studies to explore cellular processes and enzyme inhibition (M. Hagiwara et al., 1988).

Biological and Pharmacological Screening

• Several studies have synthesized and evaluated the biological and pharmacological activities of fluoro-substituted benzothiazoles and quinazolines. These compounds have been screened for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities, underscoring the therapeutic potential of such chemical frameworks (Snehal Patel et al., 2009).
• Research focusing on the synthesis of bioactive molecules incorporating fluoroquinolone and thiazolidinone moieties further emphasizes the interest in developing novel compounds for antimicrobial screening, with findings indicating potential applications in combating resistant bacterial strains (N. Patel & S. D. Patel, 2010).

Drug Design and Synthesis Strategies

• The development of caged probes for zinc ions based on quinolinylmethyl-pendant cyclen demonstrates the utility of quinoline derivatives in designing sensitive and selective fluorescent sensors for biological ions, showcasing an innovative approach to studying metal ion dynamics in biological systems (S. Aoki et al., 2008).